Cas no 688337-49-7 (2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 688337-49-7
• MF: C₁₈H₁₆ClN₃O₂S
• MW: 373.856541633606
• CID: 6019990
• PubChem ID: 3345680
• Update Time: 2025-10-28

2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• Acetamide, 2-[[1-(4-chlorophenyl)-1H-imidazol-2-yl]thio]-N-(2-methoxyphenyl)-
• 2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(2-methoxyphenyl)acetamide
• F0599-0525
• AKOS002046341
• 2-[1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• 688337-49-7
• 2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C18H16ClN3O2S/c1-24-16-5-3-2-4-15(16)21-17(23)12-25-18-20-10-11-22(18)14-8-6-13(19)7-9-14/h2-11H,12H2,1H3,(H,21,23)
• InChI Key： KALUSUGWAFDADJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1N(C2=CC=C(Cl)C=C2)C=CN=1

Computed Properties

• Exact Mass: 373.0651756g/mol
• Monoisotopic Mass: 373.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12.62±0.70(Predicted)

Additional information on 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Introduction to 2-{1-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 688337-49-7)

2-{1-(4-chlorophenyl-1H-imidazol-2-ylsulfanyl)}-N-(2-methoxyphenyl)acetamide, identified by its CAS number 688337-49-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both 4-chlorophenyl and 2-methoxyphenyl substituents, combined with an imidazole ring, suggests a rich chemical space for interaction with biological targets.

The imidazole moiety is a well-known pharmacophore, frequently encountered in various bioactive molecules. Its ability to engage with hydrogen bond donors and acceptors makes it a valuable component in designing molecules that can interact with biological systems. In particular, the sulfanyl group attached to the imidazole ring introduces a polar character to the molecule, enhancing its solubility and potentially influencing its binding affinity to biological targets.

The acetamide functional group at the nitrogen position further contributes to the molecule's pharmacological potential. Acetamides are commonly found in active pharmaceutical ingredients (APIs) due to their stability and ability to modulate biological pathways. The combination of these structural elements in 2-{1-(4-chlorophenyl-1H-imidazol-2-ylsulfanyl)}-N-(2-methoxyphenyl)acetamide positions it as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying novel scaffolds with therapeutic potential. The structural features of 2-{1-(4-chlorophenyl-1H-imidazol-2-ylsulfanyl)}-N-(2-methoxyphenyl)acetamide make it an attractive candidate for these studies, as it possesses multiple interacting sites that could be exploited for drug design.

In vitro studies have begun to elucidate the interactions of this compound with various biological targets. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors, making it a candidate for treating a range of diseases. For instance, the imidazole ring could interact with metal ions or other small molecules, while the sulfanyl group might engage in hydrogen bonding or hydrophobic interactions.

The synthesis of 2-{1-(4-chlorophenyl-1H-imidazol-2-ylsulfanyl)}-N-(2-methoxyphenyl)acetamide presents an interesting challenge for synthetic chemists. The multi-step synthesis involves careful selection of reagents and conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

The role of computational tools in guiding synthetic routes cannot be overstated. Software packages that predict reaction outcomes and optimize synthetic pathways have become indispensable in modern drug discovery. These tools help chemists navigate the complex landscape of organic synthesis, ensuring that molecules like 2-{1-(4-chlorophenyl-1H-imidazol-2-ylsulfanyl)}-N-(2-methoxyphenyl)acetamide are synthesized efficiently and effectively.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that compounds are developed responsibly and with consideration for environmental impact is crucial. The synthesis and use of 2-{1-(4-chlorophenyl-1H-imidazol-2-ylsulfanyl)}-N-(2-methoxyphenyl)acetamide must adhere to stringent guidelines to minimize any potential harm.

The future of drug discovery lies in interdisciplinary collaboration between chemists, biologists, and computer scientists. By combining experimental data with computational models, researchers can accelerate the development of new therapeutics. The case of 2-{1-(4-chlorophenyl-1H-imidazol-2-ysulfanyl)}-N-(2-methoxyphenyl)acetamide exemplifies how such collaboration can lead to breakthroughs in medicine.

In conclusion, 2-{1-(4-chlorophenyl-1H-imidazol-2-ysulfanyl)}-N-(2-methoxyphenyl)acetamide (CAS No. 688337-49-7) is a compound with significant pharmaceutical potential. Its unique structural features and interactions with biological targets make it an attractive candidate for further research. As computational methods continue to evolve, the discovery and development of such compounds will become more efficient and targeted, leading to new treatments for various diseases.